Cas no 2229260-16-4 (2-(4-fluorophenyl)propyl sulfamate)

• Product Name: 2-(4-fluorophenyl)propyl sulfamate
• CAS No: 2229260-16-4
• MF: C₉H₁₂FNO₃S
• MW: 233.25988483429
• CID: 5965826
• PubChem ID: 165765594
• Update Time: 2025-10-22

2-(4-fluorophenyl)propyl sulfamate Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenyl)propyl sulfamate
• 2229260-16-4
• EN300-2001924

• Inchi： 1S/C9H12FNO3S/c1-7(6-14-15(11,12)13)8-2-4-9(10)5-3-8/h2-5,7H,6H2,1H3,(H2,11,12,13)
• InChI Key： FKVNSYSZXUKYCJ-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OCC(C)C1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 233.05219258g/mol
• Monoisotopic Mass: 233.05219258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 77.8Ų

Additional information on 2-(4-fluorophenyl)propyl sulfamate

2-(4-Fluorophenyl)Propyl Sulfamate (CAS No. 2229260-16-4)

Introduction to 2-(4-Fluorophenyl)Propyl Sulfamate

2-(4-Fluorophenyl)propyl sulfamate is a chemical compound with the CAS registry number CAS No. 2229260-16-4. This compound belongs to the class of sulfamates, which are widely used in various industries due to their unique chemical properties. The molecule consists of a sulfamate group (-SO₂NMe₂) attached to a propyl chain, which is further connected to a 4-fluorophenyl ring. The presence of the fluorine atom in the aromatic ring introduces interesting electronic and steric properties, making this compound a valuable substrate for further chemical modifications and applications.

Structural Features and Synthesis

The synthesis of 2-(4-fluorophenyl)propyl sulfamate typically involves the reaction of 4-fluorophenylpropylamine with sulfuric acid and ammonia, followed by neutralization to form the sulfamate salt. The structure of this compound can be represented as:

Ph-F–CH₂–CH₂–SO₂NMe₂

Here, Ph-F represents the 4-fluorophenyl group, and SO₂NMe₂ is the sulfamate group. The molecule exhibits good solubility in polar solvents due to the presence of the sulfamate group, which enhances its ability to participate in hydrogen bonding.

Physical and Chemical Properties

Molecular Formula: C₉H₁₁FNO₃S

Molecular Weight: 237.7 g/mol

Melting Point: Approximately 150°C

Boiling Point: Not reported (likely above 300°C)

Density: Approximately 1.3 g/cm³

These properties make 2-(4-fluorophenyl)propyl sulfamate suitable for use in various chemical reactions, including nucleophilic substitutions and additions.

Applications in Chemistry and Industry

The primary application of CAS No. 2229260-16-4 lies in its use as an intermediate in organic synthesis. Its structure makes it an ideal candidate for the preparation of more complex molecules, particularly those requiring a fluorinated aromatic ring and a sulfonamide functionality. For instance, it can be used as a building block for synthesizing pharmaceutical compounds, agrochemicals, and advanced materials.

In recent years, there has been growing interest in using sulfamates like CAS No. 2229260-16-4 as catalysts in asymmetric synthesis due to their ability to stabilize transition states through hydrogen bonding interactions.

Recent Research Findings

Sustainable Synthesis Methods

Toxicological and Environmental Considerations